Cas no 1804696-17-0 (5-Amino-2-bromo-3-(difluoromethyl)pyridine-6-carboxaldehyde)

5-Amino-2-bromo-3-(difluoromethyl)pyridine-6-carboxaldehyde is a versatile pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its distinct structural features—including the amino, bromo, and difluoromethyl substituents—make it a valuable intermediate for constructing complex heterocyclic frameworks. The aldehyde functionality at the 6-position offers reactivity for further derivatization, enabling applications in cross-coupling, condensation, and nucleophilic addition reactions. The presence of fluorine enhances metabolic stability and bioavailability in target molecules. This compound is particularly useful in the development of bioactive compounds, where precise functional group manipulation is critical. High purity and consistent quality ensure reliable performance in synthetic workflows.

5-Amino-2-bromo-3-(difluoromethyl)pyridine-6-carboxaldehyde structure

1804696-17-0 structure

Product Name:5-Amino-2-bromo-3-(difluoromethyl)pyridine-6-carboxaldehyde

CAS No:1804696-17-0

MF:C₇H₅BrF₂N₂O

MW:251.028207540512

CID:4853536

Update Time:2025-05-20

5-Amino-2-bromo-3-(difluoromethyl)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-Amino-2-bromo-3-(difluoromethyl)pyridine-6-carboxaldehyde
- Inchi： 1S/C7H5BrF2N2O/c8-6-3(7(9)10)1-4(11)5(2-13)12-6/h1-2,7H,11H2
- InChI Key： RWCVBYORUDDEND-UHFFFAOYSA-N
- SMILES： BrC1=C(C(F)F)C=C(C(C=O)=N1)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 193
XLogP3: 2.2
Topological Polar Surface Area: 56

5-Amino-2-bromo-3-(difluoromethyl)pyridine-6-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029069516-1g	5-Amino-2-bromo-3-(difluoromethyl)pyridine-6-carboxaldehyde	1804696-17-0	97%	1g	$1,504.90	2022-04-01

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Additional information on 5-Amino-2-bromo-3-(difluoromethyl)pyridine-6-carboxaldehyde

Comprehensive Overview of 5-Amino-2-bromo-3-(difluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1804696-17-0)

5-Amino-2-bromo-3-(difluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1804696-17-0) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo and difluoromethyl substituents, serves as a critical intermediate in the synthesis of bioactive molecules. Its aldehyde functional group further enhances its reactivity, making it a versatile building block for heterocyclic chemistry.

In recent years, the demand for fluorinated pyridines has surged due to their enhanced metabolic stability and bioavailability, traits highly sought after in drug discovery. Researchers are particularly interested in 5-Amino-2-bromo-3-(difluoromethyl)pyridine-6-carboxaldehyde for its potential in developing kinase inhibitors and antiviral agents. The compound's CAS No. 1804696-17-0 is frequently queried in scientific databases, reflecting its growing relevance in medicinal chemistry.

The synthesis of 5-Amino-2-bromo-3-(difluoromethyl)pyridine-6-carboxaldehyde involves multi-step reactions, including halogenation and amination processes. Its difluoromethyl group is a key feature, as fluorinated compounds often exhibit improved lipophilicity and membrane permeability. These properties are critical for drug-like molecules, aligning with current trends in small-molecule therapeutics.

From an industrial perspective, CAS No. 1804696-17-0 is gaining attention for its role in crop protection chemicals. The pyridine core and fluorine atoms contribute to its efficacy as a pesticide intermediate, addressing global challenges in sustainable agriculture. This aligns with the increasing focus on green chemistry and eco-friendly agrochemicals.

Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing 5-Amino-2-bromo-3-(difluoromethyl)pyridine-6-carboxaldehyde. Its structural complexity requires advanced methods to ensure purity and consistency, which are paramount for high-throughput screening in drug development. The compound's molecular weight and solubility profiles are also frequently studied to optimize its use in biochemical assays.

In summary, 5-Amino-2-bromo-3-(difluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1804696-17-0) is a pivotal compound in modern organic synthesis and drug design. Its unique chemical properties and applications make it a subject of ongoing research, particularly in the fields of pharmaceuticals and agrochemicals. As the scientific community continues to explore its potential, this compound is poised to play a central role in advancing innovative therapeutics and sustainable solutions.